4,4-dicarboxy-5-(pyridoxyl-5/'-phosphate)proline
4,4-dicarboxy-5-(pyridoxyl-5/'-phosphate)proline
Brand Name:
Vulcanchem
CAS No.:
126706-34-1
VCID:
VC0134763
InChI:
InChI=1S/C13H17N2O9P/c1-5-11(16)9(6(3-14-5)4-24-25(21,22)23)10-7(12(17)18)2-8(15-10)13(19)20/h3,7-8,10,15-16H,2,4H2,1H3,(H,17,18)(H,19,20)(H2,21,22,23)
SMILES:
CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)C(=O)O)COP(=O)(O)O
Molecular Formula:
C13H17N2O9P
Molecular Weight:
376.26 g/mol
4,4-dicarboxy-5-(pyridoxyl-5/'-phosphate)proline
CAS No.: 126706-34-1
Main Products
VCID: VC0134763
Molecular Formula: C13H17N2O9P
Molecular Weight: 376.26 g/mol
CAS No. | 126706-34-1 |
---|---|
Product Name | 4,4-dicarboxy-5-(pyridoxyl-5/'-phosphate)proline |
Molecular Formula | C13H17N2O9P |
Molecular Weight | 376.26 g/mol |
IUPAC Name | 5-[3-hydroxy-2-methyl-5-(phosphonooxymethyl)pyridin-4-yl]pyrrolidine-2,4-dicarboxylic acid |
Standard InChI | InChI=1S/C13H17N2O9P/c1-5-11(16)9(6(3-14-5)4-24-25(21,22)23)10-7(12(17)18)2-8(15-10)13(19)20/h3,7-8,10,15-16H,2,4H2,1H3,(H,17,18)(H,19,20)(H2,21,22,23) |
Standard InChIKey | AGPXAGRDCOKQID-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)C(=O)O)COP(=O)(O)O |
Canonical SMILES | CC1=NC=C(C(=C1O)C2C(CC(N2)C(=O)O)C(=O)O)COP(=O)(O)O |
Synonyms | 4,4-dicarboxy-5-(pyridoxyl-5/'-phosphate)proline |
PubChem Compound | 3035497 |
Last Modified | Nov 11 2021 |
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